Cas no 203048-05-9 (Benzonitrile, 3-[(4-phenyl-1-piperazinyl)methyl]-)

• Product name: Benzonitrile, 3-[(4-phenyl-1-piperazinyl)methyl]-
• CAS No: 203048-05-9
• MF: C₁₈H₁₉N₃
• MW: 277.363563776016
• CID: 3890040
• PubChem ID: 3846774

Benzonitrile, 3-[(4-phenyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(4-phenyl-1-piperazinyl)methyl]-
• AKOS000190601
• SCHEMBL6863340
• 3-[(4-phenylpiperazin-1-yl)methyl]benzonitrile
• AB00043499-01
• 203048-05-9
• Oprea1_053600
• Z46173896

• Inchi： InChI=1S/C18H19N3/c19-14-16-5-4-6-17(13-16)15-20-9-11-21(12-10-20)18-7-2-1-3-8-18/h1-8,13H,9-12,15H2
• InChI Key： KNZFWCFJJQETCP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 277.157897619Da
• Monoisotopic Mass: 277.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.3Ų
• XLogP3: 3.1